2-[(4-Ethoxyphenyl)imino]-5-(2-methoxybenzylidene)-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C22H24N2O3S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: (5Z)-2-(4-ethoxyphenyl)imino-5-[(2-methoxyphenyl)methylidene]-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H24N2O3S/c1-4-14-24-21(25)20(15-16-8-6-7-9-19(16)26-3)28-22(24)23-17-10-12-18(13-11-17)27-5-2/h6-13,15H,4-5,14H2,1-3H3/b20-15-,23-22?
• InChI Key: DLXDPNBXYVKBBC-SPDSTVKKSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC=CC=C2OC)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCCN1C(=O)C(=CC2=CC=CC=C2OC)SC1=NC3=CC=C(C=C3)OCC

Description

2-[(4-Ethoxyphenyl)imino]-5-(2-methoxybenzylidene)-3-propyl-1,3-thiazolidin-4-one is a thiazolidinone derivative that has shown potential in various scientific research applications. It is a heterocyclic compound that contains a thiazolidinone ring, which is known for its biological and pharmacological properties. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 2-[(4-Ethoxyphenyl)imino]-5-(2-methoxybenzylidene)-3-propyl-1,3-thiazolidin-4-one is not fully understood. However, it has been reported to induce apoptosis, inhibit cell proliferation, and disrupt the cell cycle in cancer cells. It has also been found to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), which is involved in the inflammation pathway.
Biochemical and Physiological Effects:
2-[(4-Ethoxyphenyl)imino]-5-(2-methoxybenzylidene)-3-propyl-1,3-thiazolidin-4-one has been reported to exhibit various biochemical and physiological effects. It has been found to decrease the levels of reactive oxygen species (ROS) and increase the levels of glutathione (GSH), which are important in maintaining cellular homeostasis. It has also been reported to decrease the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the inflammation pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-Ethoxyphenyl)imino]-5-(2-methoxybenzylidene)-3-propyl-1,3-thiazolidin-4-one in lab experiments is its potential anticancer activity against various cancer cell lines. It is also relatively easy to synthesize using different methods. However, one of the limitations is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several potential future directions for 2-[(4-Ethoxyphenyl)imino]-5-(2-methoxybenzylidene)-3-propyl-1,3-thiazolidin-4-one. One of the directions is to further investigate its mechanism of action and optimize its use in cancer treatment. Another direction is to explore its potential in other diseases, such as fungal infections and inflammatory disorders. Additionally, the synthesis of analogs of this compound may lead to the discovery of more potent and selective compounds.

Synthesis Methods

The synthesis of 2-[(4-Ethoxyphenyl)imino]-5-(2-methoxybenzylidene)-3-propyl-1,3-thiazolidin-4-one has been reported using different methods. One of the most commonly used methods involves the reaction of 2-aminothiazole with ethyl 4-aminobenzoate in the presence of sodium ethoxide to form 2-[(4-ethoxyphenyl)imino]thiazolidin-4-one. This intermediate is then reacted with 2-methoxybenzaldehyde and 1,3-propanedithiol in the presence of acetic acid to obtain the final product.

Scientific Research Applications

2-[(4-Ethoxyphenyl)imino]-5-(2-methoxybenzylidene)-3-propyl-1,3-thiazolidin-4-one has shown potential in various scientific research applications. It has been reported to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to possess antifungal, anti-inflammatory, and antioxidant properties.